Cas no 5626-40-4 (1-(carboxymethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(carboxymethyl)pyrrolidine-2-carboxylic acid
• CAS No: 5626-40-4
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 377671
• PubChem ID: 45116053
• Update Time: 2025-04-19

1-(carboxymethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineaceticacid, 2-carboxy-
• 1-(carboxymethyl)pyrrolidine-2-carboxylic acid
• 1-Pyrrolidineaceticacid,2-carboxy-(8CI,9CI)
• 1-(Carboxymethyl)proline
• N-(Carboxymethyl)pyrrolidine-2-carboxylic acid
• Proline, 1-(carboxymethyl)-
• DTXSID70668398
• SCHEMBL472180
• EN300-1696242
• Z2694339170
• 5626-40-4

• Inchi： 1S/C7H11NO4/c9-6(10)4-8-3-1-2-5(8)7(11)12/h5H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： ZCIXWIPMALYWJT-UHFFFAOYSA-N
• SMILES： OC(C1CCCN1CC(=O)O)=O

Computed Properties

• Exact Mass: 173.06883
• Monoisotopic Mass: 173.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.3
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• PSA: 77.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives